Cas no 90326-63-9 (2-(4-bromo-3-methoxyphenoxy)acetic acid)

• Product Name: 2-(4-bromo-3-methoxyphenoxy)acetic acid
• CAS No: 90326-63-9
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 6305536
• PubChem ID: 20987231
• Update Time: 2025-06-12

2-(4-bromo-3-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenoxy)acetic acid
• DTXSID001280558
• EN300-1911062
• 90326-63-9

• Inchi： 1S/C9H9BrO4/c1-13-8-4-6(2-3-7(8)10)14-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ALCBQKDXPNVHTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OCC(=O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-bromo-3-methoxyphenoxy)acetic acid

2-(4-Bromo-3-methoxyphenoxy)acetic Acid: An Overview of a Versatile Compound (CAS No. 90326-63-9)

2-(4-Bromo-3-methoxyphenoxy)acetic acid (CAS No. 90326-63-9) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique structural properties and potential applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-(4-bromo-3-methoxyphenoxy)acetic acid is characterized by a brominated phenyl ring and a methoxy group attached to the phenyl ring, with an acetic acid moiety linked through an ether linkage. This combination of functional groups imparts specific chemical and biological properties that make it an interesting subject for various scientific investigations.

In terms of synthesis, 2-(4-bromo-3-methoxyphenoxy)acetic acid can be prepared through several routes. One common method involves the reaction of 4-bromo-3-methoxyphenol with chloroacetic acid in the presence of a base such as sodium hydroxide. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the esterification of 4-bromo-3-methoxyphenol with ethyl chloroacetate, followed by hydrolysis to yield the carboxylic acid form.

The biological activities of 2-(4-bromo-3-methoxyphenoxy)acetic acid have been extensively studied in recent years. One notable area of research is its potential as a herbicide. Studies have shown that this compound exhibits selective herbicidal activity against certain weed species, making it a promising candidate for agricultural applications. The mechanism of action is believed to involve disruption of plant hormone signaling pathways, particularly those involving auxins.

Beyond its agricultural uses, 2-(4-bromo-3-methoxyphenoxy)acetic acid has also been investigated for its potential therapeutic applications. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry reported that this compound can inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that it may have cytotoxic effects on certain cancer cell lines, although further research is needed to confirm these findings and explore potential mechanisms.

In the context of drug discovery and development, the structural features of 2-(4-bromo-3-methoxyphenoxy)acetic acid make it an attractive scaffold for medicinal chemists. The bromine atom and methoxy group can be modified to enhance specific biological activities or improve pharmacokinetic properties. For example, substituting the bromine atom with other halogens or functional groups can alter the compound's lipophilicity and solubility, which are critical factors in drug design.

The environmental impact of 2-(4-bromo-3-methoxyphenoxy)acetic acid is another important consideration. While it has shown promise in various applications, it is essential to evaluate its environmental fate and potential ecological effects. Studies have indicated that this compound is relatively stable under typical environmental conditions but can be degraded by microbial processes in soil and water systems. Ongoing research aims to better understand these degradation pathways and assess any potential risks associated with its use.

In conclusion, 2-(4-bromo-3-methoxyphenoxy)acetic acid (CAS No. 90326-63-9) is a versatile compound with a wide range of potential applications in agriculture, medicine, and environmental science. Its unique chemical structure and biological activities make it an intriguing subject for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific fields.